6-Oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride

• IUPAC Name: 6-oxa-2,9-diazaspiro[4.5]decan-8-one;hydrochloride
• InChI: InChI=1S/C7H12N2O2.ClH/c10-6-3-11-7(5-9-6)1-2-8-4-7;/h8H,1-5H2,(H,9,10);1H
• InChI Key: GTYOJHALNHXNPN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12CNC(=O)CO2.Cl
• Molecular Formula: C7H13ClN2O2
• Molecular Weight: 192.64 g/mol

Description

6-Oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride is a chemical compound with the CAS Number: 1778734-60-3. It has a molecular weight of 192.65 and its linear formula is C7 H12 N2 O2 . Cl H. The compound is solid in physical form.

Molecular Structure Analysis

The Inchi Code for 6-Oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride is 1S/C7H12N2O2.ClH/c10-6-3-11-7 (5-9-6)1-2-8-4-7;/h8H,1-5H2, (H,9,10);1H. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It is stored at room temperature.

Scientific Research Applications

Antihypertensive Activity

One significant application of 6-Oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride derivatives is in the development of antihypertensive agents. Research has shown these compounds exhibit activity as alpha-adrenergic blockers, with specific derivatives demonstrating a skew towards alpha 1-adrenoceptor antagonism and others towards alpha 2-adrenoceptor antagonism. These properties make them potential candidates for treating hypertension (Caroon et al., 1981).

Neuroprotective Effects

Certain derivatives of 6-Oxa-2,9-diazaspiro[4.5]decan-8-one have been found to exhibit neuroprotective effects. They show inhibitory action on neural calcium uptake and protective action against brain edema and memory and learning deficits induced by various agents. These compounds' cellular effects on intracellular calcium and sodium movements are likely related to their neuroprotective and antiamnesic actions (Tóth et al., 1997).

Muscarinic Agonist Properties

Some 6-Oxa-2,9-diazaspiro[4.5]decan-8-one derivatives have been synthesized and evaluated for their muscarinic agonist properties. These compounds showed binding affinities for M1 and M2 receptors and demonstrated in vivo muscarinic activity, indicating potential application in treating conditions related to muscarinic receptors (Tsukamoto et al., 1995).

Radioprotective Properties

Research has also explored the radioprotective properties of certain 6-Oxa-2,9-diazaspiro[4.5]decan derivatives. Studies showed potential radioprotective properties against lethal doses of X-radiation in animal models, suggesting applications in radioprotection (Shapiro et al., 1968).

Chronic Kidney Disease Treatment

Further research into 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas, related to 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, has identified them as potent soluble epoxide hydrolase inhibitors and potential orally active agents for treating chronic kidney diseases (Kato et al., 2014).

Safety and Hazards

For safety information, it’s always best to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.